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molecular formula C14H8ClNO3 B8532496 2-(4-Chlorophenyl)benzoxazole-4-carboxylic acid

2-(4-Chlorophenyl)benzoxazole-4-carboxylic acid

Cat. No. B8532496
M. Wt: 273.67 g/mol
InChI Key: AOLRPQQQOQHWEY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08088760B2

Procedure details

To a suspension of 3-hydroxyanthranilic acid (0.153 g, 1.0 mmol) in toluene (10 mL) was added 4-chlorobenzoyl chloride (0.525 g, 3.0 mmol) followed by pyridine (0.275 g, 3.5 mmol) at room temperature. The resulting mixture was stirred at room temperature for 30 minutes then heated to 80° C. for 1 hr. After this time the reaction was cooled and poured into a mixture of ethyl acetate (50 mL) and 5% aqueous hydrochloric acid (20 mL). Subsequent separation of the layers, drying the organic over anhydrous magnesium sulfate and filtration afforded a solution. After removal of the solvent, the residue was dissolved in toluene (20 mL) and the solution treated with 4-methylbenzenesulfonic acid (0.4 g, 2.1 mmol). The reaction mixture was then heated to reflux overnight. After this time the reaction was cooled and poured into water (100 mL), the organic layer separated then washed with water (100 mL). The organic was dried over anhydrous magnesium sulfate, filtered and concentrated to a solid. Re-crystallization of this solid from acetate gave 2-(4-chlorophenyl)benzo[d]oxazole-4-carboxylic acid as a white solid product (0.068 g, 24.9% yield). MS (ESI) m/z 274 [M+1]+.
Name
hydrochloric acid
Quantity
20 mL
Type
reactant
Reaction Step One
Name
ethyl acetate
Quantity
50 mL
Type
solvent
Reaction Step One
Name
3-hydroxyanthranilic acid
Quantity
0.153 g
Type
reactant
Reaction Step Two
Name
toluene
Quantity
10 mL
Type
solvent
Reaction Step Two
Name
4-chlorobenzoyl chloride
Quantity
0.525 g
Type
reactant
Reaction Step Three
Name
pyridine
Quantity
0.275 g
Type
reactant
Reaction Step Four
Name
4-methylbenzenesulfonic acid
Quantity
0.4 g
Type
reactant
Reaction Step Five
Name
water
Quantity
100 mL
Type
solvent
Reaction Step Six
Name
acetate
Name
2-(4-chlorophenyl)benzo[d]oxazole-4-carboxylic acid
[Compound]
Name
product
Yield
24.9%

Identifiers

REACTION_CXSMILES
[OH:1][C:2]1[CH:10]=[CH:9][CH:8]=[C:4]([C:5]([OH:7])=[O:6])[C:3]=1[NH2:11].[Cl:12][C:13]1[CH:21]=[CH:20][C:16]([C:17](Cl)=O)=[CH:15][CH:14]=1.N1C=CC=CC=1.Cl.CC1C=CC(S(O)(=O)=O)=CC=1>C1(C)C=CC=CC=1.O.C(OCC)(=O)C>[C:5]([O-:7])(=[O:6])[CH3:4].[Cl:12][C:13]1[CH:21]=[CH:20][C:16]([C:17]2[O:1][C:2]3[C:3](=[C:4]([C:5]([OH:7])=[O:6])[CH:8]=[CH:9][CH:10]=3)[N:11]=2)=[CH:15][CH:14]=1

Inputs

Step One
Name
hydrochloric acid
Quantity
20 mL
Type
reactant
Smiles
Cl
Name
ethyl acetate
Quantity
50 mL
Type
solvent
Smiles
C(C)(=O)OCC
Step Two
Name
3-hydroxyanthranilic acid
Quantity
0.153 g
Type
reactant
Smiles
OC1=C(C(C(=O)O)=CC=C1)N
Name
toluene
Quantity
10 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C
Step Three
Name
4-chlorobenzoyl chloride
Quantity
0.525 g
Type
reactant
Smiles
ClC1=CC=C(C(=O)Cl)C=C1
Step Four
Name
pyridine
Quantity
0.275 g
Type
reactant
Smiles
N1=CC=CC=C1
Step Five
Name
4-methylbenzenesulfonic acid
Quantity
0.4 g
Type
reactant
Smiles
CC1=CC=C(C=C1)S(=O)(=O)O
Step Six
Name
water
Quantity
100 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The resulting mixture was stirred at room temperature for 30 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
then heated to 80° C. for 1 hr
Duration
1 h
TEMPERATURE
Type
TEMPERATURE
Details
After this time the reaction was cooled
CUSTOM
Type
CUSTOM
Details
Subsequent separation of the layers
CUSTOM
Type
CUSTOM
Details
drying the
FILTRATION
Type
FILTRATION
Details
organic over anhydrous magnesium sulfate and filtration
CUSTOM
Type
CUSTOM
Details
afforded a solution
CUSTOM
Type
CUSTOM
Details
After removal of the solvent
DISSOLUTION
Type
DISSOLUTION
Details
the residue was dissolved in toluene (20 mL)
TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was then heated
TEMPERATURE
Type
TEMPERATURE
Details
to reflux overnight
Duration
8 (± 8) h
TEMPERATURE
Type
TEMPERATURE
Details
After this time the reaction was cooled
CUSTOM
Type
CUSTOM
Details
the organic layer separated
WASH
Type
WASH
Details
then washed with water (100 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic was dried over anhydrous magnesium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated to a solid

Outcomes

Product
Details
Reaction Time
 30 min
Name
acetate
Type
product
Smiles
C(C)(=O)[O-]
Name
2-(4-chlorophenyl)benzo[d]oxazole-4-carboxylic acid
Type
product
Smiles
ClC1=CC=C(C=C1)C=1OC=2C(N1)=C(C=CC2)C(=O)O
[Compound]
Name
product
Type
product
Smiles
Measurements
Type Value Analysis
AMOUNT: MASS 0.068 g
YIELD: PERCENTYIELD 24.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.